Cas no 1393442-44-8 (1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 1393442-44-8
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 3043043
• Update Time: 2023-08-10

1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-1,2,3-benzotriazole-5-carbonitrile
• 1-cyclohexylbenzotriazole-5-carbonitrile
• V2951

• Inchi： 1S/C13H14N4/c14-9-10-6-7-13-12(8-10)15-16-17(13)11-4-2-1-3-5-11/h6-8,11H,1-5H2
• InChI Key： MJOUMNCIFSQQHC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2N=N1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds